Cas no 932886-77-6 (6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid
• CAS No: 932886-77-6
• MF: C₁₉H₁₆ClNO₃
• MW: 341.788244247437
• MDL: MFCD03420124
• CID: 3111358
• PubChem ID: 25218895
• Update Time: 2025-11-01

6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid
• SB72198
• BBL017921
• 6-chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylicacid
• STK502300
• MFCD03420124
• H21002
• AKOS005170986
• VS-06594
• 6-chloro-2-(3-propan-2-yloxyphenyl)quinoline-4-carboxylic acid
• ALBB-000618
• 6-chloro-2-[3-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid
• 932886-77-6

• MDL： MFCD03420124
• Inchi： 1S/C19H16ClNO3/c1-11(2)24-14-5-3-4-12(8-14)18-10-16(19(22)23)15-9-13(20)6-7-17(15)21-18/h3-11H,1-2H3,(H,22,23)
• InChI Key： WELJVQJIIDSAOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=CC(C1=CC=CC(=C1)OC(C)C)=N2

Computed Properties

• Exact Mass: 341.0818711Da
• Monoisotopic Mass: 341.0818711Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid

Introduction to 6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid (CAS No. 932886-77-6)

6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid, identified by its CAS number 932886-77-6, is a significant compound in the field of pharmaceutical chemistry. This quinoline derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The compound's unique framework, featuring a chloro substituent at the 6-position and an isopropoxy group at the 3-position of the phenyl ring, contributes to its distinct chemical properties and reactivity.

The quinoline scaffold is well-documented for its role in drug discovery, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. The introduction of the chloro group at the 6-position of the quinoline ring enhances electrophilicity, facilitating further functionalization and interaction with biological targets. Additionally, the presence of the isopropoxyphenyl moiety introduces steric hindrance and electronic effects that can modulate the compound's pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been a surge in interest regarding quinoline derivatives as scaffolds for developing novel therapeutic agents. The structural features of 6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid make it a promising candidate for further exploration in drug design. Researchers have been particularly intrigued by its potential to interact with various enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The carboxylic acid group at the 4-position provides a site for further derivatization, allowing chemists to tailor its properties for specific applications. This flexibility has led to numerous synthetic strategies being developed to explore its derivatives, including esters, amides, and other functionalized analogs.

The biological activity of 6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid has been a focal point of several studies. Preliminary investigations suggest that it may exhibit inhibitory effects on certain enzymes implicated in cancer progression. The chloro and isopropoxy groups are believed to play crucial roles in mediating these interactions by influencing binding affinity and specificity.

Moreover, the compound's stability under various conditions makes it suitable for both in vitro and in vivo studies. This stability is essential for conducting thorough pharmacological assessments and understanding its metabolic pathways. Researchers have employed high-throughput screening techniques to evaluate its potential as an anti-inflammatory agent, with promising results indicating its ability to modulate key inflammatory cytokines.

The synthesis of 6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluations. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired quinoline core structure.

In conclusion, 6-Chloro-2-(3-isopropoxyphenyl)quinoline-4-carboxylic acid represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities position it as a valuable compound for further development. As research continues to uncover new therapeutic applications, this derivative is likely to play an increasingly significant role in drug discovery efforts.